Cas no 21409-25-6 (2-(Diphenylmethoxy)acetic Acid)

• Product Name: 2-(Diphenylmethoxy)acetic Acid
• CAS No: 21409-25-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD03077012
• CID: 266967
• Update Time: 2025-05-25

2-(Diphenylmethoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(diphenylmethoxy)-
• 2-(benzhydryloxy)acetic acid
• (Diphenylmethoxy)acetic acid
• 2-(Diphenylmethoxy)acetic Acid

• MDL： MFCD03077012
• Inchi： 1S/C15H14O3/c16-14(17)11-18-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,16,17)
• InChI Key： KWGQOJWITMQEOT-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.189
• Boiling Point: 377.8°Cat760mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.584
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(Diphenylmethoxy)acetic Acid

Recent Advances in the Research of 2-(Diphenylmethoxy)acetic Acid (CAS: 21409-25-6)

2-(Diphenylmethoxy)acetic Acid (CAS: 21409-25-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, its pharmacological properties, and its mechanism of action in various biological systems. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 2-(Diphenylmethoxy)acetic Acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the enzyme, providing valuable insights for the design of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Diphenylmethoxy)acetic Acid has shown promise in the field of oncology. A recent preclinical study investigated its role as a modulator of apoptosis in cancer cells. The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound induces apoptosis in certain cancer cell lines by activating intrinsic apoptotic pathways. This discovery opens new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Another area of research focuses on the compound's potential as a neuroprotective agent. A 2022 study in the European Journal of Pharmacology reported that 2-(Diphenylmethoxy)acetic Acid exhibits neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The study attributed these effects to the compound's ability to reduce oxidative stress and inhibit the aggregation of pathological proteins, such as beta-amyloid and alpha-synuclein. These findings underscore the compound's versatility and its potential for addressing unmet medical needs in neurology.

From a chemical synthesis perspective, recent advancements have optimized the production of 2-(Diphenylmethoxy)acetic Acid, making it more accessible for research and industrial applications. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which employs green chemistry principles to minimize environmental impact. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into large-scale drug manufacturing processes.

In conclusion, 2-(Diphenylmethoxy)acetic Acid (CAS: 21409-25-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with recent advancements in synthesis and application, position it as a valuable candidate for future drug development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential across various medical fields.